Cas no 2228582-16-7 ((2-fluoro-6-methoxyphenyl)methanethiol)

• Product Name: (2-fluoro-6-methoxyphenyl)methanethiol
• CAS No: 2228582-16-7
• MF: C₈H₉FOS
• MW: 172.219864606857
• CID: 6586016
• PubChem ID: 148945175
• Update Time: 2025-06-20

(2-fluoro-6-methoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-6-methoxyphenyl)methanethiol
• EN300-1810583
• 2228582-16-7

• Inchi： 1S/C8H9FOS/c1-10-8-4-2-3-7(9)6(8)5-11/h2-4,11H,5H2,1H3
• InChI Key： POUHLCNDVVMCSH-UHFFFAOYSA-N
• SMILES： SCC1C(=CC=CC=1OC)F

Computed Properties

• Exact Mass: 172.03581424g/mol
• Monoisotopic Mass: 172.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 10.2Ų

Additional information on (2-fluoro-6-methoxyphenyl)methanethiol

Introduction to (2-fluoro-6-methoxyphenyl)methanethiol (CAS No: 2228582-16-7)

(2-fluoro-6-methoxyphenyl)methanethiol is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228582-16-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and biochemical research. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct reactivity and functional characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (2-fluoro-6-methoxyphenyl)methanethiol consists of a benzene ring substituted with a fluoro group at the 2-position and a methoxy group at the 6-position, with a thiol (-SH) functional group attached to the methyl carbon. This configuration endows the compound with both electron-withdrawing and electron-donating effects, which can influence its interaction with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in pharmaceutical design, while the methoxy group contributes to solubility and metabolic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. Studies have demonstrated that fluorine substitution can enhance the bioavailability and binding affinity of drug molecules, making them more effective in therapeutic applications. (2-fluoro-6-methoxyphenyl)methanethiol, with its dual fluoromethyl and methoxymethyl substituents, represents a promising scaffold for developing novel therapeutic agents. Its unique chemical properties make it suitable for further investigation in areas such as anti-inflammatory, anticancer, and antimicrobial drug discovery.

One of the most compelling aspects of (2-fluoro-6-methoxyphenyl)methanethiol is its versatility as a building block in organic synthesis. The thiol group provides a reactive site for various chemical transformations, including nucleophilic addition reactions, disulfide bond formation, and coupling reactions with other functional groups. This reactivity allows chemists to modify the compound into more complex molecules with tailored biological activities. For instance, it can be used to synthesize thiazole derivatives, which have shown promise in treating neurological disorders and infections.

Recent advancements in computational chemistry have also highlighted the importance of (2-fluoro-6-methoxyphenyl)methanethiol in drug design. Molecular modeling studies indicate that this compound can interact with specific protein targets through hydrophobic and hydrogen bonding interactions. The fluoro group's ability to form strong hydrogen bonds with polar residues in proteins enhances binding affinity, while the methoxy group contributes to hydrophobic interactions. These insights have guided the development of novel drug candidates targeting enzymes and receptors involved in diseases such as cancer and neurodegeneration.

The synthesis of (2-fluoro-6-methoxyphenyl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is prepared through the Friedel-Crafts alkylation of fluoromethylated aromatic precursors followed by thiolation. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and selectivity. These methods ensure high purity and scalability, which are essential for pharmaceutical applications.

The pharmacological evaluation of (2-fluoro-6-methoxyphenyl)methanethiol has revealed several interesting properties. In vitro studies have shown that it exhibits inhibitory activity against various enzymes implicated in disease pathways. For example, it has demonstrated potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. Additionally, its interaction with bacterial enzymes has been explored for developing novel antibiotics against resistant strains.

The safety profile of (2-fluoro-6-methoxyphenyl)methanethiol is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies indicate that it exhibits low acute toxicity at moderate doses, suggesting its potential for safe therapeutic use. However, further research is needed to assess long-term effects and potential side interactions with other drugs. Collaborative efforts between chemists and pharmacologists are essential to optimize its therapeutic index and minimize adverse effects.

The future prospects of (2-fluoro-6-methoxyphenyl)methanethiol are promising, with ongoing research focusing on expanding its applications in drug development. Innovations in synthetic methodologies are expected to enhance accessibility and cost-effectiveness, making it more widely available for medicinal chemistry programs. Additionally, advancements in biocatalysis may enable greener synthesis routes that align with sustainable chemistry principles.

In conclusion, (2-fluoro-6-methoxyphenyl)methanethiol is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As our understanding of its pharmacological properties continues to grow, so too will its role in advancing medical treatments and improving patient outcomes.